Cas no 64558-16-3 (1H-Inden-1-one, octahydro-3-methyl-)

• Product Name: 1H-Inden-1-one, octahydro-3-methyl-
• CAS No: 64558-16-3
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 422739
• PubChem ID: 10240988
• Update Time: 2025-04-19

1H-Inden-1-one, octahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-1-one, octahydro-3-methyl-
• 3-methyl-2,3,3a,4,5,6,7,7a-octahydroinden-1-one
• hexahydro-3-methyl-1-indanone
• DTXSID40437114
• SCHEMBL17188849
• 64558-16-3

• Inchi： 1S/C10H16O/c1-7-6-10(11)9-5-3-2-4-8(7)9/h7-9H,2-6H2,1H3
• InChI Key： CQLYRJDTAQYJIA-UHFFFAOYSA-N
• SMILES： O=C1CC(C)C2CCCCC21

Computed Properties

• Exact Mass: 152.12018
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones